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Compound of Interest

Compound Name: Nitrosy! fluoride

Cat. No.: B1213285

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of nitrosyl fluoride (NOF), a reactive gas with
significant applications in chemical synthesis. This document outlines its fundamental chemical
properties, details common laboratory-scale synthesis protocols, and visualizes a general
experimental workflow for its preparation.

Core Properties of Nitrosyl Fluoride

Nitrosyl fluoride is a covalently bonded compound with the chemical formula NOF[1] Itis a
colorless gas at standard conditions and is recognized for its high reactivity as a fluorinating
and nitrating agent.[1]

Property Value

Chemical Formula NOF

Molar Mass 49.0045 g/mol [2]
Appearance Colorless gas|[2]
Boiling Point -72.4 °C[1]
Melting Point -166 °C[1]
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Synthesis of Nitrosyl Fluoride: Experimental
Protocols

The preparation of nitrosyl fluoride can be achieved through several synthetic routes. Below
are detailed methodologies for common laboratory preparations.

Method 1: Direct Fluorination of Nitric Oxide

This is a common and efficient method for producing nitrosyl fluoride.[1] The reaction involves
the direct combination of nitric oxide (NO) and fluorine (F2).

Reaction:
2NO(qg) + F2(g) » 2NOF(9g)
Experimental Protocol:

e Gas Purification: Commercial nitric oxide is purified by passing it through a cold trap at
approximately -110°C to remove any nitrogen dioxide impurities. Fluorine gas is passed
through a tower of sodium fluoride to eliminate any hydrogen fluoride.

o Reaction Setup: The reaction is typically carried out in a fluorothene reactor. The purified
nitric oxide is condensed into the reactor, which is cooled with liquid nitrogen.

e Reaction Execution: The liquid nitrogen bath is removed, allowing the nitric oxide to warm to
just above its melting point. Purified fluorine is then slowly introduced into the reactor.

e Product Collection: The resulting nitrosyl fluoride is a colorless liquid at these
temperatures. Any excess fluorine can be removed by freezing the product and evacuating
the reactor. This method typically yields a product with high purity.[2]

Method 2: Reaction of Nitrogen Dioxide with an Alkali
Fluoride

An alternative synthesis route involves the reaction of nitrogen dioxide (NO2z) with an alkali
fluoride, such as potassium fluoride (KF) or cesium fluoride (CsF).
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Reaction:

2NO2(g) + 2KF(s) — 2KNO2z(s) + F2z(g) ... followed by 2NO(g) + F2(g) — 2NOF(g) (simplified
overall: 2NO:2 + 2KF - 2KNO:2 + 2NOF)

Experimental Protocol:

o Reactant Preparation: Anhydrous potassium fluoride or cesium fluoride is placed in a
suitable reaction vessel (e.g., Pyrex or a pre-fluorinated metal vessel).

o Reaction Initiation: Nitrogen dioxide is condensed into the vessel at low temperatures (e.g.,
-78°C) and then allowed to warm to room temperature.

e Reaction Conditions: The reaction proceeds at room temperature, though it can be
accelerated by heating to 90°C. The reaction time can vary from hours to days depending on
the conditions and the particle size of the alkali fluoride.

e Product Isolation: The volatile nitrosyl fluoride is the primary gaseous product and can be
isolated from the solid alkali nitrate byproduct.

Experimental Workflow for Nitrosyl Fluoride
Synthesis

The following diagram illustrates a generalized workflow for the synthesis of nitrosyl fluoride
via the direct fluorination of nitric oxide.
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Synthesis workflow for nitrosyl fluoride.

Applications in Research and Development

Nitrosyl fluoride is a valuable reagent in various chemical transformations. Its strong
fluorinating and nitrating capabilities make it useful in the synthesis of a range of organic and
inorganic compounds.[1] For instance, it can convert many metals to their corresponding
fluorides and can be used to introduce the nitroso group into organic molecules.[1] Its high
reactivity necessitates careful handling in inert atmosphere systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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